Cas no 360075-69-0 (N-(2-hydroxy-2-phenylpropyl)acetamide)

N-(2-hydroxy-2-phenylpropyl)acetamide is a synthetic organic compound featuring both hydroxyl and amide functional groups, which contribute to its versatile reactivity and potential applications in pharmaceutical and chemical synthesis. The presence of the phenylpropyl backbone enhances its stability, while the acetamide moiety offers opportunities for further derivatization. This compound is particularly valued for its balanced hydrophilicity and lipophilicity, making it suitable for use as an intermediate in drug development, particularly in the design of bioactive molecules. Its structural features allow for selective modifications, enabling tailored applications in medicinal chemistry and material science. High purity grades are available to meet rigorous research and industrial standards.
N-(2-hydroxy-2-phenylpropyl)acetamide structure
360075-69-0 structure
Product name:N-(2-hydroxy-2-phenylpropyl)acetamide
CAS No:360075-69-0
MF:C11H15NO2
MW:193.242303133011
CID:6208497
PubChem ID:11701184

N-(2-hydroxy-2-phenylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-hydroxy-2-phenylpropyl)acetamide
    • 360075-69-0
    • F6200-1485
    • AKOS024537947
    • Inchi: 1S/C11H15NO2/c1-9(13)12-8-11(2,14)10-6-4-3-5-7-10/h3-7,14H,8H2,1-2H3,(H,12,13)
    • InChI Key: ZYWZMZGUTVVQSV-UHFFFAOYSA-N
    • SMILES: OC(C)(C1C=CC=CC=1)CNC(C)=O

Computed Properties

  • Exact Mass: 193.110278721g/mol
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3Ų
  • XLogP3: 0.6

N-(2-hydroxy-2-phenylpropyl)acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6200-1485-5μmol
N-(2-hydroxy-2-phenylpropyl)acetamide
360075-69-0
5μmol
$63.0 2023-09-09
Life Chemicals
F6200-1485-10μmol
N-(2-hydroxy-2-phenylpropyl)acetamide
360075-69-0
10μmol
$69.0 2023-09-09
Life Chemicals
F6200-1485-30mg
N-(2-hydroxy-2-phenylpropyl)acetamide
360075-69-0
30mg
$119.0 2023-09-09
Life Chemicals
F6200-1485-25mg
N-(2-hydroxy-2-phenylpropyl)acetamide
360075-69-0
25mg
$109.0 2023-09-09
Life Chemicals
F6200-1485-1mg
N-(2-hydroxy-2-phenylpropyl)acetamide
360075-69-0
1mg
$54.0 2023-09-09
Life Chemicals
F6200-1485-5mg
N-(2-hydroxy-2-phenylpropyl)acetamide
360075-69-0
5mg
$69.0 2023-09-09
Life Chemicals
F6200-1485-20mg
N-(2-hydroxy-2-phenylpropyl)acetamide
360075-69-0
20mg
$99.0 2023-09-09
Life Chemicals
F6200-1485-50mg
N-(2-hydroxy-2-phenylpropyl)acetamide
360075-69-0
50mg
$160.0 2023-09-09
Life Chemicals
F6200-1485-100mg
N-(2-hydroxy-2-phenylpropyl)acetamide
360075-69-0
100mg
$248.0 2023-09-09
Life Chemicals
F6200-1485-4mg
N-(2-hydroxy-2-phenylpropyl)acetamide
360075-69-0
4mg
$66.0 2023-09-09

Additional information on N-(2-hydroxy-2-phenylpropyl)acetamide

Research Brief on N-(2-hydroxy-2-phenylpropyl)acetamide (CAS: 360075-69-0): Recent Advances and Applications

N-(2-hydroxy-2-phenylpropyl)acetamide (CAS: 360075-69-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanisms of action, and therapeutic potential.

The compound has garnered attention for its role as an intermediate in the synthesis of more complex pharmaceutical agents. Recent literature indicates that 360075-69-0 exhibits promising pharmacological properties, including anti-inflammatory and analgesic effects. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in modulating specific biochemical pathways, suggesting potential applications in treating chronic pain and inflammatory disorders.

In terms of synthesis, advancements have been made in optimizing the yield and purity of N-(2-hydroxy-2-phenylpropyl)acetamide. A novel catalytic method, as described in Organic Process Research & Development (2022), utilizes green chemistry principles to enhance the sustainability of its production. This method not only improves efficiency but also reduces environmental impact, aligning with the growing demand for eco-friendly pharmaceutical manufacturing processes.

Further research has explored the compound's mechanism of action at the molecular level. Structural analyses using X-ray crystallography and NMR spectroscopy have provided insights into its binding affinity for specific protein targets. These findings, detailed in a recent Bioorganic & Medicinal Chemistry Letters article (2023), underscore the compound's potential as a scaffold for designing new therapeutic agents with enhanced selectivity and potency.

Despite these promising developments, challenges remain in translating laboratory findings into clinical applications. Issues such as bioavailability and metabolic stability need to be addressed through further preclinical studies. However, the growing body of research on 360075-69-0 highlights its versatility and potential as a key player in future drug discovery efforts.

In conclusion, N-(2-hydroxy-2-phenylpropyl)acetamide (CAS: 360075-69-0) represents a compound of considerable interest in the pharmaceutical and chemical biology fields. Recent studies have elucidated its synthesis, mechanisms, and therapeutic potential, paving the way for future innovations. Continued research will be essential to fully realize its applications in medicine and industry.

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